Cas no 2172613-02-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2172613-02-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5783543
• PubChem ID: 165557155
• Update Time: 2025-06-12

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3,3-dimethylazetidine-2-carboxylic acid
• EN300-1544281
• 2172613-02-2
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-25(2)15-27(22(25)23(29)30)21(28)12-7-13-26-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-12,20,22H,13-15H2,1-2H3,(H,26,31)(H,29,30)/b12-7+
• InChI Key： JWBQUUPXIMQMOK-KPKJPENVSA-N
• SMILES： OC(C1C(C)(C)CN1C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic Acid (CAS No. 2172613-02-2)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid, identified by its CAS number 2172613-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel bioactive agents. The structural complexity of this molecule, characterized by its unique functional groups and substituents, makes it a subject of extensive research and exploration.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid incorporates several key features that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and can enhance the stability and solubility of the compound. Additionally, the amino group at the 4-position and the butenoyl moiety at the 2-position introduce reactivity that can be exploited in further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The azetidine ring system in this molecule provides a privileged scaffold that has been shown to exhibit favorable pharmacokinetic properties. Studies have demonstrated that azetidine derivatives can interact with biological targets in a manner that is both potent and selective, making them attractive candidates for therapeutic intervention. The dimethyl substitution on the azetidine ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological receptors.

In the context of contemporary research, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid has been investigated for its potential role in addressing various pathological conditions. For instance, its structural motif has been explored as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The Fmoc group also suggests potential applications in proteasome inhibition, a strategy that has shown promise in clinical trials for certain types of malignancies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and protective group strategies ensures high yields and purity, which are essential for subsequent biological evaluation. Researchers have leveraged modern computational methods to optimize synthetic pathways, reducing both the environmental impact and the cost associated with producing this compound on an industrial scale.

The biological activity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid has been evaluated through a series of in vitro assays. These studies have revealed interesting interactions with enzymes and receptors involved in metabolic pathways. For example, preliminary data suggest that this compound may modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain signaling and inflammation. Such findings underscore the potential therapeutic value of this molecule.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been developed to forecast biological activity based on molecular structure, allowing researchers to prioritize compounds for further investigation. This approach has not only enhanced efficiency but also led to the identification of novel scaffolds with unique properties.

The safety profile of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylazetidine-2-carboxylic acid is another critical aspect that has been thoroughly examined. Preclinical studies have assessed its toxicity and pharmacokinetic behavior to ensure that it meets safety standards for further development. These assessments include evaluations of acute toxicity, chronic exposure effects, and potential interactions with other drugs.

The future directions for research on this compound are multifaceted. Investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and elicits its effects. Additionally, exploring derivatives of this molecule may lead to analogs with improved potency or reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, 1-4-({(9H-fluoren^-9-yl)methoxycarbonyl}amino)but^-2-enoyl-3,3-dimethylazetidine^-2-carboxylic acid(CAS No.2172613-02-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.